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Compound of Interest

Compound Name: 1-Bromo-4-ethylbenzene

Cat. No.: B134493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Bromo-4-
ethylbenzene (CAS No. 1585-07-5), a key intermediate in various organic synthesis

applications. This document summarizes its physical and chemical properties, toxicological

hazards, and handling precautions, and provides insights into its potential mechanism of

toxicity. The information is presented to aid in risk assessment and the implementation of

appropriate safety protocols in a laboratory and industrial setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Bromo-4-ethylbenzene is

presented in Table 1. This data is essential for understanding its behavior under various

experimental and storage conditions.
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Property Value Reference

Molecular Formula C₈H₉Br [1]

Molecular Weight 185.06 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 204 °C [3]

Density 1.343 g/mL at 25 °C [3]

Flash Point 63 °C (145.4 °F) - closed cup [3]

Solubility Insoluble in water [2]

Toxicological Hazard Profile
1-Bromo-4-ethylbenzene is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are skin irritation, serious eye irritation, and potential respiratory irritation.[3][4]

GHS Classification
The GHS classification for 1-Bromo-4-ethylbenzene is summarized in Table 2.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Data aggregated from multiple sources.[3][4]

Summary of Toxicological Studies
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While specific quantitative toxicity data such as LD50 (median lethal dose) for 1-Bromo-4-
ethylbenzene is not readily available in comprehensive public databases, the U.S.

Environmental Protection Agency (EPA) has reviewed its toxicity. In a Provisional Peer-

Reviewed Toxicity Values (PPRTV) assessment, it was concluded that the available data were

insufficient to derive chronic or subchronic Reference Doses (RfD) or Reference

Concentrations (RfC).[2][5] This indicates a lack of extensive toxicological studies on this

specific compound. The hazard classifications are primarily based on data from structurally

similar compounds and computational models.

Experimental Protocols for Hazard Evaluation
The toxicological hazards of chemicals like 1-Bromo-4-ethylbenzene are typically evaluated

using standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure the reproducibility

and reliability of the data.

Skin Irritation/Corrosion (OECD Test Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Test Substance Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test

substance is applied to a small patch of shaved skin on the animal's back.

Exposure: The patch is covered with a gauze dressing for a specified period, usually 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and

72 hours).

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.
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Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test assesses the potential of a substance to produce reversible or irreversible changes in

the eye.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

Test Substance Application: A small, measured amount (e.g., 0.1 mL of liquid) of the test

substance is instilled into the conjunctival sac of one eye of the animal. The other eye serves

as a control.

Observation: The eyes are examined for any signs of irritation, including redness, swelling,

and discharge from the conjunctiva, as well as effects on the cornea and iris at specific time

points (e.g., 1, 24, 48, and 72 hours).

Scoring: The observed effects are scored based on a standardized system to determine the

level of irritation.

Acute Oral Toxicity (OECD Test Guideline 423: Acute
Toxic Class Method)
This method is used to estimate the acute oral toxicity of a substance.

Methodology:

Animal Model: Typically, rats of a single sex (usually females) are used.

Dosing: The test substance is administered orally by gavage in a stepwise procedure using a

small number of animals at each step. The starting dose is selected from a series of fixed

dose levels (5, 50, 300, and 2000 mg/kg body weight).

Observation: The animals are observed for signs of toxicity and mortality for up to 14 days.
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Endpoint: The outcome of the test (number of animals that die or show signs of toxicity) at a

particular dose level determines whether a higher or lower dose is tested in the next step, or

if the study is concluded. The result allows for the classification of the substance into a

specific toxicity category.

Visualization of Safety Information and Potential
Mechanisms
GHS Hazard Communication Workflow
The following diagram illustrates the logical flow from hazard identification to communication as

per the GHS for 1-Bromo-4-ethylbenzene.
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GHS Hazard Identification and Communication Workflow.

Proposed Metabolic Activation and Toxicity Pathway
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The toxicity of many brominated benzenes is associated with their metabolic activation in the

liver. While a specific pathway for 1-Bromo-4-ethylbenzene has not been definitively

elucidated, a plausible mechanism based on related compounds involves the formation of

reactive intermediates.[4][6][7][8][9]
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Proposed Metabolic Activation Pathway of 1-Bromo-4-ethylbenzene.
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Safe Handling and Emergency Procedures
Given its hazard profile, strict adherence to safety protocols is mandatory when handling 1-
Bromo-4-ethylbenzene.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.[3]

Respiratory Protection: If working outside a fume hood or if there is a risk of significant

inhalation, use a NIOSH-approved respirator with an organic vapor cartridge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[10]

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[10]

After Skin Contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[10]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.[10]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.
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Conclusion
1-Bromo-4-ethylbenzene is a valuable chemical intermediate with a defined hazard profile. It

is a skin and eye irritant and may cause respiratory irritation. While comprehensive

toxicological data is limited, the available information necessitates careful handling and the use

of appropriate personal protective equipment and engineering controls. The potential for

metabolic activation to reactive intermediates suggests that systemic exposure should be

minimized. By adhering to the safety guidelines outlined in this document, researchers and

professionals can safely handle this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of 1-Bromo-
4-ethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134493#1-bromo-4-ethylbenzene-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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